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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B1680116 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the proper disposal

procedures for NSC 109555, a potent and selective ATP-competitive checkpoint kinase 2

(Chk2) inhibitor. Due to the absence of a publicly available, specific Safety Data Sheet (SDS)

with explicit disposal instructions, this document outlines a general, safety-first approach based

on the compound's known characteristics and standard laboratory practices.

Understanding NSC 109555: A Data Overview
A comprehensive understanding of a compound's properties is the first step toward its safe

management. The following table summarizes the key chemical and physical data for NSC
109555.

Property Value

CAS Number 15427-93-7

Molecular Formula C₁₉H₂₄N₁₀O (as free base)

Synonyms
DDUG, 4,4'-diacetyldiphenylurea-

bis(guanylhydrazone)

Primary Target Checkpoint Kinase 2 (Chk2)

Storage Temperature -20°C
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Standard Operating Procedure for the Disposal of
NSC 109555
Given the lack of specific manufacturer guidelines, the disposal of NSC 109555 should be

handled in accordance with institutional and local regulations for chemical waste. The following

step-by-step protocol is a general guideline and should be adapted to meet the specific

requirements of your institution's Environmental Health and Safety (EHS) office.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and

chemical-resistant gloves, when handling NSC 109555.

2. Waste Segregation:

Solid Waste: Collect any solid NSC 109555, contaminated personal protective equipment

(e.g., gloves, weigh boats), and other solid materials in a designated, clearly labeled

hazardous waste container. The container should be compatible with the chemical and

sealable.

Liquid Waste: Solutions containing NSC 109555 should be collected in a separate, labeled

hazardous waste container for liquid chemical waste. Do not mix with other incompatible

waste streams.

3. Labeling:

All waste containers must be clearly and accurately labeled with the full chemical name

("NSC 109555" or "4,4'-diacetyldiphenylurea-bis(guanylhydrazone)"), the CAS number

(15427-93-7), and the appropriate hazard symbols as determined by your institution's EHS

guidelines.

4. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated and that the containers are sealed to prevent leaks

or spills.
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5. Consultation with EHS:

Crucially, before final disposal, consult with your institution's Environmental Health and

Safety (EHS) office. They will provide specific instructions on the proper disposal route,

which may include incineration or other specialized chemical waste treatment methods.

6. Documentation:

Maintain a detailed record of the amount of NSC 109555 disposed of, the date of disposal,

and the method used, in accordance with your laboratory's and institution's protocols.

Visualizing the Disposal Workflow
To further clarify the procedural steps, the following diagram illustrates the logical workflow for

the proper disposal of NSC 109555.
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NSC 109555 Disposal Workflow
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A logical workflow for the safe disposal of NSC 109555.
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By adhering to these general guidelines and, most importantly, consulting with your local safety

experts, you can ensure the safe and compliant disposal of NSC 109555, fostering a secure

and responsible research environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of NSC 109555: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680116#nsc-109555-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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